1-Cyclopropyl-2-methoxybenzene

• IUPAC Name: 1-cyclopropyl-2-methoxybenzene
• InChI: InChI=1S/C10H12O/c1-11-10-5-3-2-4-9(10)8-6-7-8/h2-5,8H,6-7H2,1H3
• InChI Key: DDAJXTMICFOAFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CC2
• Molecular Formula: C10H12O
• DSSTOX Substance ID: DTXSID60399068
• Molecular Weight: 148.20 g/mol
• CAS RN: 10292-66-7

Description

1-Cyclopropyl-2-methoxybenzene is a chemical compound that is not directly discussed in the provided papers. However, the papers do mention related compounds that can provide insight into the chemical behavior and properties that this compound might exhibit. For instance, compounds with methoxy groups on an aromatic ring are a common theme in the papers, as seen in the synthesis of 1-methoxy-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxides and the reactions of 2-methoxy-1,4-benzoquinones . These studies suggest that the methoxy group can participate in various chemical reactions and can influence the reactivity of the aromatic system.

Synthesis Analysis

The synthesis of compounds related to this compound involves catalytic processes and cyclization reactions. For example, iodobenzene-catalyzed cyclization is used to synthesize 1-methoxy-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxides . Similarly, asymmetric reactions involving 2-methoxy-1,4-benzoquinones demonstrate the potential for enantioselective synthesis of complex molecules . These methods could potentially be adapted for the synthesis of this compound by choosing appropriate starting materials and catalysts.

Molecular Structure Analysis

The molecular structure of compounds with methoxy groups and cyclopropyl rings can be quite complex. The X-ray structural analysis of a related compound, 1-(2-propionylphenylamino)-2-methyl-2-methoxyindolin-3-one, revealed a detailed molecular structure that was different from what was previously thought . This highlights the importance of structural characterization in understanding the properties of such molecules. Although the exact structure of this compound is not provided, it can be inferred that the presence of a cyclopropyl group could add strain to the molecule, potentially affecting its reactivity.

Chemical Reactions Analysis

The papers describe various chemical reactions involving methoxy-substituted aromatic compounds. For instance, the formation of vinylcyclopropanes via a cyclization reaction where a methoxy group acts as a leaving group is discussed . This indicates that the methoxy group can influence the course of a reaction and the formation of cyclic structures. Such knowledge could be applied to predict the reactivity of this compound in similar chemical contexts.

Physical and Chemical Properties Analysis

While the physical and chemical properties of this compound are not directly reported, the properties of structurally similar compounds can provide some insights. For example, the pharmacological characterization of 1-cyclohexyl-x-methoxybenzene derivatives shows that these compounds have psychoactive effects and interact with biological systems . This suggests that this compound may also have significant interactions with biological targets and could exhibit unique physical and chemical properties due to its structural features.

Scientific Research Applications

• Pharmacology and Toxicology :

  • 1-Cyclohexyl-x-methoxybenzene derivatives, structurally similar to 1-Cyclopropyl-2-methoxybenzene, have been studied for their pharmacological and toxicological effects. These studies aimed to understand their interactions with opioid receptors and assess their impact on sensorimotor responses, motor activity, analgesia, thermoregulation, and cardiorespiratory responses in mice (Bilel et al., 2021).

• Chemical Synthesis and Characterization :

  • Research has been conducted on the inclusion complex formation of compounds structurally related to this compound with cyclodextrins. These studies, utilizing techniques like UV, CD, and NMR spectroscopies, aim to understand the interaction modes and the structural implications of such formations (Ikeda et al., 2004).
  • Investigations into the electron donor ability of a gold phosphine fragment in a gold carbene complex, including this compound, have been undertaken. X-ray analysis and comparison to protonated cyclopropyl ketones were key aspects of this research (Brooner & Widenhoefer, 2014).

• Materials Science :

  • In the field of materials science, copolymers involving this compound derivatives have been synthesized and characterized for their potential applications in electronics and photonics. This includes the synthesis of copolymers that exhibit properties like blue light emission, which could be utilized in various electronic devices (Huang et al., 2012).

• Environmental Science :

  • The reaction of methoxybenzene, closely related to this compound, with ozone has been studied to understand its potential as an air pollutant and its implications for environmental health in the troposphere (Sun et al., 2016).

Safety and Hazards

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